BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling BAY-
1816032

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BAY-1816032

Cat. No.: B10789581

Essential Safety and Handling Guide for BAY-
1816032

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
BAY-1816032, a potent and selective BUBL1 kinase inhibitor. Adherence to these procedures is
vital for ensuring laboratory safety and maintaining experimental integrity.

BAY-1816032 is an orally active, ATP-competitive inhibitor of the BUB1 kinase with an IC50 of
6.1 nM.[1] It is utilized in cancer research to sensitize tumor cells to other therapeutic agents
like taxanes and PARP inhibitors.[2] The compound is a solid, off-white to beige powder.

Personal Protective Equipment (PPE) and Engineering
Controls

Proper personal protective equipment and engineering controls are paramount when handling
BAY-1816032 to minimize exposure and ensure a safe laboratory environment.

Engineering Controls:

o Work in a well-ventilated area.
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» Use a chemical fume hood for all procedures involving the handling of the solid compound or
its solutions.

e Ensure that a safety shower and eyewash station are readily accessible.[3][4]
Personal Protective Equipment:

o Eye and Face Protection: Wear appropriate safety glasses with side shields or chemical
safety goggles.[4]

o Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber) that have been
inspected for integrity before use.[4]

o Body Protection: A laboratory coat is required. For procedures with a higher risk of exposure,
consider additional protective clothing.

o Respiratory Protection: For operations that may generate dust or aerosols, a NIOSH-
approved respirator is recommended.

Health Hazard Information

While the toxicological properties of BAY-1816032 have not been exhaustively investigated, it
should be handled as a potentially hazardous substance.

Potential Routes of Exposure:

Eye Contact

Skin Contact

Inhalation

Ingestion

First Aid Measures:

« If Inhaled: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.
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» In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.

Remove any contaminated clothing.[3]

 In Case of Eye Contact: Promptly flush eyes with copious amounts of water for at least 15

minutes. Ensure adequate flushing by separating the eyelids with fingers. Seek medical

attention.[3]

« |If Swallowed: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[3]

Handling, Storage, and Disposal

Handling:

Avoid direct contact with the compound.

Prevent the formation of dust and aerosols.

Wash hands thoroughly after handling.

Keep away from sources of ignition.[3]

Storage:

o Store in a tightly sealed container.

o Keep in a cool, dry, and well-ventilated place.

 Recommended storage temperature is -20°C.[2]

Disposal:

» Dispose of waste in accordance with local, state, and federal regulations.

e Do not allow the product to enter drains.[3]

o Contaminated packaging should be disposed of in the same manner as the product itself.
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Quantitative Data Summary

Property Value Reference
Molecular Weight 534.52 g/mol [5]

Formula C27H24F2N604 [5]
Appearance Off-white to beige solid powder

Purity >98% (HPLC) [5]

ICso (BUB1 Kinase) 6.1 nM [1]

Storage Temperature -20°C [2]
Solubility Soluble to 50 mM in DMSO

Experimental Workflow and Safety Procedures

The following diagrams illustrate the recommended workflow for handling BAY-1816032,

emphasizing safety at each step.
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Caption: General workflow for handling BAY-1816032, from preparation to disposal.
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In Case of Exposure
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Caption: First aid procedures in the event of exposure to BAY-1816032.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling BAY-
1816032]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10789581#personal-protective-equipment-for-
handling-bay-1816032]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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